(2Z)-4-(Diphenylmethylidene)-N,1-dimethyl-3,3-diphenylazetidin-2-imine

• CAS No.: 39129-62-9
• Molecular Formula: C30H26N2
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 4-benzhydrylidene-N,1-dimethyl-3,3-diphenylazetidin-2-imine
• InChI: InChI=1S/C30H26N2/c1-31-29-30(25-19-11-5-12-20-25,26-21-13-6-14-22-26)28(32(29)2)27(23-15-7-3-8-16-23)24-17-9-4-10-18-24/h3-22H,1-2H3
• InChI Key: AHVDHJCNPYWJDL-UHFFFAOYSA-N
• Canonical SMILES: CN=C1C(C(=C(C2=CC=CC=C2)C3=CC=CC=C3)N1C)(C4=CC=CC=C4)C5=CC=CC=C5

Description

N-[4-(Diphenylmethylene)-1-methyl-3,3-diphenylazetidin-2-ylidene]methanamine is a complex organic compound with a unique structure characterized by multiple phenyl groups and an azetidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(Diphenylmethylene)-1-methyl-3,3-diphenylazetidin-2-ylidene]methanamine typically involves multi-step organic reactions. One common method includes the reaction of diphenylmethane derivatives with azetidine intermediates under controlled conditions. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of automated reactors, continuous flow systems, and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

N-[4-(Diphenylmethylene)-1-methyl-3,3-diphenylazetidin-2-ylidene]methanamine can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens in the presence of a catalyst or under UV light.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

N-[4-(Diphenylmethylene)-1-methyl-3,3-diphenylazetidin-2-ylidene]methanamine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[4-(Diphenylmethylene)-1-methyl-3,3-diphenylazetidin-2-ylidene]methanamine involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• N-(Diphenylmethylene)methanamine
• N-(Diphenylmethyl)-1,1-diphenylmethanimine

Uniqueness

N-[4-(Diphenylmethylene)-1-methyl-3,3-diphenylazetidin-2-ylidene]methanamine is unique due to its specific structural features, including the azetidine ring and multiple phenyl groups. These features confer distinct chemical and biological properties, making it a valuable compound for various applications .